2-[(2,6-dichlorobenzyl)sulfanyl]-4,5-diphenyl-1-(2-propynyl)-1H-imidazole

• IUPAC Name: 2-[(2,6-dichlorophenyl)methylsulfanyl]-4,5-diphenyl-1-prop-2-ynylimidazole
• InChI: InChI=1S/C25H18Cl2N2S/c1-2-16-29-24(19-12-7-4-8-13-19)23(18-10-5-3-6-11-18)28-25(29)30-17-20-21(26)14-9-15-22(20)27/h1,3-15H,16-17H2
• InChI Key: MGHBWEHTFDEJSJ-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1C(=C(N=C1SCC2=C(C=CC=C2Cl)Cl)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C25H18Cl2N2S
• Molecular Weight: 449.4 g/mol

Description

2-[(2,6-dichlorobenzyl)sulfanyl]-4,5-diphenyl-1-(2-propynyl)-1H-imidazole (DCBSI) is a heterocyclic compound with a wide range of applications in research and industry. It belongs to the class of imidazoles, which are nitrogen-containing five-membered ring compounds. DCBSI is a valuable research tool due to its unique properties, including its high solubility in various organic solvents, its low toxicity, and its ability to form strong complexes with metal ions.

Scientific Research Applications

2-[(2,6-dichlorobenzyl)sulfanyl]-4,5-diphenyl-1-(2-propynyl)-1H-imidazole has a variety of applications in scientific research. It has been used as a ligand in coordination chemistry, as a catalyst in organic synthesis, and as a reagent in the synthesis of various compounds. In addition, 2-[(2,6-dichlorobenzyl)sulfanyl]-4,5-diphenyl-1-(2-propynyl)-1H-imidazole has been used in the development of novel drugs and drug delivery systems, and it has been studied as a potential therapeutic agent for various diseases.

Mechanism of Action

The mechanism of action of 2-[(2,6-dichlorobenzyl)sulfanyl]-4,5-diphenyl-1-(2-propynyl)-1H-imidazole is not yet fully understood. However, it is thought to interact with metal ions through coordination bonds, which allows it to bind to and modulate the activity of certain enzymes. In addition, 2-[(2,6-dichlorobenzyl)sulfanyl]-4,5-diphenyl-1-(2-propynyl)-1H-imidazole may interact with proteins and other biomolecules through hydrogen bonding, electrostatic interactions, and van der Waals forces.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-[(2,6-dichlorobenzyl)sulfanyl]-4,5-diphenyl-1-(2-propynyl)-1H-imidazole have not yet been extensively studied. However, preliminary studies suggest that it may have potential therapeutic applications in the treatment of certain diseases. For example, 2-[(2,6-dichlorobenzyl)sulfanyl]-4,5-diphenyl-1-(2-propynyl)-1H-imidazole has been shown to inhibit the growth of cancer cells in vitro, and it has been studied as a potential anti-inflammatory agent. In addition, 2-[(2,6-dichlorobenzyl)sulfanyl]-4,5-diphenyl-1-(2-propynyl)-1H-imidazole has been studied as a potential inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.

Advantages and Limitations for Lab Experiments

2-[(2,6-dichlorobenzyl)sulfanyl]-4,5-diphenyl-1-(2-propynyl)-1H-imidazole has several advantages as a research tool. It is highly soluble in various organic solvents, it has low toxicity, and it can form strong complexes with metal ions. Furthermore, it is relatively inexpensive and readily available. However, there are some limitations to its use in laboratory experiments. For example, 2-[(2,6-dichlorobenzyl)sulfanyl]-4,5-diphenyl-1-(2-propynyl)-1H-imidazole is sensitive to light and air, and it can be difficult to purify.

Future Directions

Given the potential therapeutic applications of 2-[(2,6-dichlorobenzyl)sulfanyl]-4,5-diphenyl-1-(2-propynyl)-1H-imidazole, there is great interest in further studying its biochemical and physiological effects. In addition, research is being conducted to identify new applications for 2-[(2,6-dichlorobenzyl)sulfanyl]-4,5-diphenyl-1-(2-propynyl)-1H-imidazole, such as in the development of novel drugs and drug delivery systems. Finally, studies are being conducted to improve the synthesis of 2-[(2,6-dichlorobenzyl)sulfanyl]-4,5-diphenyl-1-(2-propynyl)-1H-imidazole and to develop more efficient methods for purification.

Synthesis Methods

2-[(2,6-dichlorobenzyl)sulfanyl]-4,5-diphenyl-1-(2-propynyl)-1H-imidazole can be synthesized through a multi-step process. The first step involves the reaction of 2-chlorobenzyl sulfanyl chloride with 2-propynylbenzaldehyde in the presence of sodium hydroxide in an aqueous solution. This reaction produces 2-propynyl-2-(2-chlorobenzyl)sulfanyl-4,5-diphenyl-1H-imidazole, which is then converted to 2-[(2,6-dichlorobenzyl)sulfanyl]-4,5-diphenyl-1-(2-propynyl)-1H-imidazole by the reaction of the intermediate with 2,6-dichlorobenzaldehyde in the presence of sodium hydroxide in an aqueous solution.